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Compound of Interest

N-5-Carboxypentyl-
Compound Name:
deoxymannojirimycin

cat. No.: B1139653

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe handling and disposal of N-5-
Carboxypentyl-deoxymannojirimycin, a compound often used in glycosidase inhibition
studies.

While a specific Safety Data Sheet (SDS) for N-5-Carboxypentyl-deoxymannojirimycin is
not readily available, data from closely related compounds, such as N-5-Carboxypentyl-1-
deoxynojirimycin and 1-Deoxymannojirimycin, indicate that this substance should be handled
as a hazardous chemical. Analogous compounds are reported to be harmful if swallowed or
inhaled, cause skin and serious eye irritation, and are harmful to aquatic life[1]. Therefore,
cautious handling and a stringent disposal protocol are imperative.

Hazard and Safety Information Summary

The following table summarizes the potential hazards associated with compounds structurally
similar to N-5-Carboxypentyl-deoxymannojirimycin. These should be considered as
potential risks when handling this chemical.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1139653?utm_src=pdf-interest
https://www.benchchem.com/product/b1139653?utm_src=pdf-body
https://www.benchchem.com/product/b1139653?utm_src=pdf-body
https://www.benchchem.com/product/b1139653?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/17178m.pdf
https://www.benchchem.com/product/b1139653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard Category Description Precautionary Statements

Avoid breathing dust. Do not
o ) Harmful if swallowed or if eat, drink or smoke when using
Acute Toxicity (Oral, Inhalation) )
inhaled.[1] this product. Use only outdoors

or in a well-ventilated area.

Wear protective gloves. Wash

Skin Irritation Causes skin irritation. ) )
skin thoroughly after handling.
o ) o Wear eye protection/face
Eye Irritation Causes serious eye irritation. ]
protection.
i o Avoid release to the
Aquatic Hazard Harmful to aquatic life.

environment.

Experimental Protocol: Proper Disposal Procedure

The recommended procedure for the disposal of N-5-Carboxypentyl-deoxymannojirimycin is
to treat it as hazardous chemical waste. This ensures the safety of laboratory personnel and
minimizes environmental contamination.

Step 1: Personal Protective Equipment (PPE)

» Before handling the compound, ensure you are wearing appropriate PPE, including
chemical-resistant gloves (nitrile or neoprene), a lab coat, and safety glasses or goggles.

Step-2: Waste Segregation

¢ Do not mix N-5-Carboxypentyl-deoxymannojirimycin with other waste streams. It should
be disposed of in a dedicated, clearly labeled hazardous waste container.

e The container must be in good condition, compatible with the chemical, and have a secure
lid.

Step 3: Labeling

o Clearly label the waste container with "Hazardous Waste," the full chemical name "N-5-
Carboxypentyl-deoxymannojirimycin," and any known hazard symbols (e.g., harmful,
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irritant).
Step 4: Storage

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep the container away from incompatible materials.
Step 5: Professional Disposal

e Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.

» Provide the disposal company with all available safety information for the compound.
» Follow all local, state, and federal regulations regarding hazardous waste disposal.
Step 6: Decontamination

e Thoroughly decontaminate any surfaces or equipment that may have come into contact with
the chemical using an appropriate solvent or cleaning agent.

» Dispose of any contaminated materials (e.g., paper towels, gloves) as hazardous waste in
the same container.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of N-5-Carboxypentyl-
deoxymannojirimycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of N-5-Carboxypentyl-
deoxymannojirimycin: A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139653#n-5-carboxypentyl-deoxymannojirimycin-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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